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Compound of Interest

Compound Name:
PC Azido-PEG3-NHS carbonate

ester

Cat. No.: B13716296 Get Quote

Technical Guide: PC Azido-PEG3-NHS
Carbonate Ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of PC Azido-PEG3-NHS carbonate ester,
a photocleavable linker used in bioconjugation, drug delivery, and proteomics. It covers key

safety information, physicochemical properties, experimental protocols, and the fundamental

mechanism of action.

Safety and Handling
The following information is derived from the Safety Data Sheet (SDS) for PC Azido-PEG3-
NHS carbonate ester. It is imperative to handle this compound in a well-ventilated area and

with appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.

Hazard Identification
A comprehensive hazard identification is not fully available. However, based on similar

chemical structures, caution should be exercised.
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If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

In case of skin contact: Immediately wash with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist.

Storage: Store in a cool, dry place. Keep container tightly closed in a dry and well-ventilated

place. Recommended storage temperature is -20°C for long-term stability.[1]

Physicochemical Properties
The quantitative data for PC Azido-PEG3-NHS carbonate ester is summarized below.

Property Value Reference

CAS Number 1802907-96-5 [1][2]

Molecular Formula C26H36N6O13 [1][3]

Molecular Weight 640.60 g/mol [3]

Purity
>95% (typically ~98.72% by

HPLC)
[1][3]

Appearance Colorless to light yellow oil [3]

Storage (Pure Form) -20°C for up to 3 years [3]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[3]
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PC Azido-PEG3-NHS carbonate ester is a versatile tool for conjugating molecules to primary

amines and subsequently releasing them upon light induction. The following is a general

protocol for labeling a protein, adapted from common bioconjugation techniques.

Materials
Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

PC Azido-PEG3-NHS carbonate ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Desalting column

UV lamp (e.g., 365 nm)

Protocol for Protein Labeling
Prepare Protein Solution: Dissolve the protein of interest in an amine-free buffer at a suitable

concentration (e.g., 1-5 mg/mL). Buffers containing primary amines like Tris or glycine must

be avoided as they will compete for reaction with the NHS ester.

Prepare Linker Solution: Immediately before use, dissolve PC Azido-PEG3-NHS carbonate
ester in anhydrous DMF or DMSO to a stock concentration (e.g., 10 mg/mL). The NHS ester

is susceptible to hydrolysis, so stock solutions should not be stored.

Conjugation Reaction: Add a 10-20 fold molar excess of the linker solution to the protein

solution. The reaction can be incubated for 1-2 hours at room temperature or overnight at

4°C.

Purification: Remove excess, unreacted linker using a desalting column or dialysis against

an appropriate buffer.

Photocleavage: To release the conjugated molecule, expose the sample to UV light (e.g.,

365 nm) for 5-30 minutes. The optimal exposure time should be determined empirically.
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PC Azido-PEG3-NHS carbonate ester is a bifunctional linker. The NHS ester reacts with

primary amines on biomolecules, while the azide group can be used for "click chemistry"

reactions. The key feature is the photocleavable nitrobenzyl group that allows for

spatiotemporal control of molecule release.

General Workflow for Amine Labeling and
Photocleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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